Cas no 1500702-91-9 (3-acetyl-1,1-dimethoxypentane-2,4-dione)

• Product Name: 3-acetyl-1,1-dimethoxypentane-2,4-dione
• CAS No: 1500702-91-9
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 5843371
• PubChem ID: 80114557
• Update Time: 2025-06-11

3-acetyl-1,1-dimethoxypentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1,1-dimethoxypentane-2,4-dione
• EN300-1126520
• AKOS018675869
• 1500702-91-9

• Inchi： 1S/C9H14O5/c1-5(10)7(6(2)11)8(12)9(13-3)14-4/h7,9H,1-4H3
• InChI Key： ISJXPURCRNJDOA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C(C)=O)C(C)=O)=O)OC

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-acetyl-1,1-dimethoxypentane-2,4-dione

Recent Advances in the Study of 3-Acetyl-1,1-dimethoxypentane-2,4-dione (CAS: 1500702-91-9): A Comprehensive Research Brief

In recent years, the compound 3-acetyl-1,1-dimethoxypentane-2,4-dione (CAS: 1500702-91-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This β-diketone derivative has shown promising potential in various applications, ranging from synthetic intermediates to bioactive molecule development. The unique structural features of this compound, including its acetyl and dimethoxy functional groups, contribute to its reactivity and versatility in chemical transformations.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 1500702-91-9 as a key building block for heterocyclic compounds. Researchers demonstrated its effectiveness in the one-pot synthesis of pyrazole derivatives, which are important scaffolds in drug discovery. The study reported an 82% yield in the cyclocondensation reaction when using 3-acetyl-1,1-dimethoxypentane-2,4-dione as the starting material, highlighting its synthetic value.

In pharmaceutical applications, recent investigations have focused on the biological activities of derivatives synthesized from 1500702-91-9. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that certain pyrrole compounds derived from this precursor exhibited notable anti-inflammatory activity in vitro, with IC50 values ranging from 3.2 to 8.7 μM against COX-2 enzyme. These findings suggest potential for developing new anti-inflammatory agents based on this chemical scaffold.

The stability and storage conditions of 3-acetyl-1,1-dimethoxypentane-2,4-dione have also been a subject of recent research. Analytical studies using HPLC and mass spectrometry have confirmed that the compound remains stable for at least 12 months when stored at -20°C under nitrogen atmosphere. This information is particularly valuable for industrial applications where long-term storage is required.

From a mechanistic perspective, computational chemistry studies have provided insights into the electronic properties of 1500702-91-9. Density functional theory (DFT) calculations indicate that the dimethoxy groups significantly influence the electron distribution in the molecule, affecting its reactivity patterns. These theoretical findings complement experimental observations and aid in the rational design of new derivatives.

Current challenges in working with this compound include its sensitivity to strong acids and bases, which can lead to decomposition. Recent process chemistry research has addressed this issue by developing optimized reaction conditions that maintain the integrity of the 3-acetyl-1,1-dimethoxypentane-2,4-dione structure while allowing for efficient transformations.

Looking forward, the pharmaceutical industry is showing increasing interest in 1500702-91-9 as a versatile intermediate for drug discovery. Several patent applications filed in 2024 describe its use in the synthesis of potential kinase inhibitors and antimicrobial agents. The compound's ability to serve as a precursor for diverse heterocyclic systems positions it as a valuable tool in medicinal chemistry.

In conclusion, 3-acetyl-1,1-dimethoxypentane-2,4-dione continues to be an important compound in chemical and pharmaceutical research. Recent studies have expanded our understanding of its applications, stability, and reactivity, paving the way for new discoveries in drug development and synthetic chemistry. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a ligand in catalytic processes.